Cas no 34285-39-7 (Pyridinium,3-benzoyl-1-methyl-, iodide (1:1))

Pyridinium,3-benzoyl-1-methyl-, iodide (1:1) structure
34285-39-7 structure
Product Name:Pyridinium,3-benzoyl-1-methyl-, iodide (1:1)
CAS No:34285-39-7
MF:C13H12INO
MW:325.144955635071
CID:321773
PubChem ID:12582431
Update Time:2025-04-19

Pyridinium,3-benzoyl-1-methyl-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

    • Pyridinium,3-benzoyl-1-methyl-, iodide (1:1)
    • (1-methylpyridin-1-ium-3-yl)-phenylmethanone,iodide
    • 1-Methyl-3-benzoyl-pyridiniodid
    • 3-benzoyl-1-methylpyridinium iodide
    • 3-benzoyl-1-methylpyridinium methiodide
    • 3-benzoyl-1-methyl-pyridinium, iodide
    • 3-Benzoyl-1-methyl-pyridinium, Jodid
    • 3-Benzoyl-N-methylpyridiniumiodid
    • N-methyl-(3-benzoyl)-pyridinium iodide
    • NSC122823
    • DTXSID80503327
    • 3-Benzoyl-1-methylpyridin-1-ium iodide
    • NSC-122823
    • 34285-39-7
    • (1-methylpyridin-1-ium-3-yl)-phenylmethanone;iodide
    • Inchi: 1S/C13H12NO.HI/c1-14-9-5-8-12(10-14)13(15)11-6-3-2-4-7-11;/h2-10H,1H3;1H/q+1;/p-1
    • InChI Key: MYDDSBZHTYDLOQ-UHFFFAOYSA-M
    • SMILES: [I-].O=C(C1C=CC=CC=1)C1=CC=C[N+](C)=C1

Computed Properties

  • Exact Mass: 324.99600
  • Monoisotopic Mass: 324.99636g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 221
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 21Ų

Experimental Properties

  • PSA: 20.95000
  • LogP: -1.25390
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